Cas no 1539624-21-9 (2-4-(diethylamino)-2-hydroxyphenylacetonitrile)

• Product Name: 2-4-(diethylamino)-2-hydroxyphenylacetonitrile
• CAS No: 1539624-21-9
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 6007680
• PubChem ID: 83350268
• Update Time: 2025-11-01

2-4-(diethylamino)-2-hydroxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-4-(diethylamino)-2-hydroxyphenylacetonitrile
• 2-[4-(diethylamino)-2-hydroxyphenyl]acetonitrile
• 1539624-21-9
• EN300-1845781

• Inchi： 1S/C12H16N2O/c1-3-14(4-2)11-6-5-10(7-8-13)12(15)9-11/h5-6,9,15H,3-4,7H2,1-2H3
• InChI Key： XCNVEHZJJCRHRQ-UHFFFAOYSA-N
• SMILES： OC1=C(CC#N)C=CC(=C1)N(CC)CC

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.3Ų

Additional information on 2-4-(diethylamino)-2-hydroxyphenylacetonitrile

Comprehensive Overview of 2-4-(Diethylamino)-2-Hydroxyphenylacetonitrile (CAS No. 1539624-21-9)

2-4-(Diethylamino)-2-hydroxyphenylacetonitrile (CAS No. 1539624-21-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This nitrile derivative, characterized by its unique diethylamino and hydroxyphenyl functional groups, exhibits versatile chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel fluorescent probes, photosensitizers, and bioactive molecules.

The compound's structural features, including the electron-rich diethylamino group and the polar hydroxyphenyl moiety, contribute to its reactivity and solubility in various organic solvents. Recent studies highlight its role in the synthesis of advanced materials, such as organic semiconductors and light-emitting diodes (OLEDs), where its optoelectronic properties are leveraged. Additionally, its potential as a building block for drug discovery has been investigated, with particular interest in its ability to modulate biological targets related to inflammation and metabolic disorders.

In the context of green chemistry and sustainable synthesis, 2-4-(diethylamino)-2-hydroxyphenylacetonitrile has been evaluated for its compatibility with eco-friendly reaction conditions. For instance, its use in catalytic hydrogenation and microwave-assisted reactions aligns with the growing demand for energy-efficient processes. This aligns with trending searches on platforms like Google and AI-driven databases, where queries such as "sustainable nitrile synthesis" and "green chemistry intermediates" are on the rise.

From an analytical perspective, the compound's purity and stability are critical for its applications. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are routinely employed to characterize 1539624-21-9. These methods ensure compliance with industry standards, addressing common user concerns about quality control and batch consistency—topics frequently searched by professionals in the field.

Another area of interest is the compound's potential in photodynamic therapy (PDT), a cutting-edge medical treatment for certain dermatological conditions. Its light-absorbing properties and ability to generate reactive oxygen species (ROS) under specific wavelengths make it a candidate for further exploration. This ties into popular search trends like "PDT agents 2024" and "nitrile-based photosensitizers," reflecting the intersection of chemistry and healthcare innovation.

In summary, 2-4-(diethylamino)-2-hydroxyphenylacetonitrile (CAS No. 1539624-21-9) represents a multifaceted compound with broad applicability across scientific disciplines. Its synthesis, properties, and emerging uses resonate with current industry priorities, including sustainability, material science advancements, and biomedical research. As interest in tailored organic intermediates grows, this compound is poised to remain a focal point for both academic and industrial research communities.